EDG-5506: A Technical Guide to Its Role in Preventing Contraction-Induced Muscle Injury
EDG-5506: A Technical Guide to Its Role in Preventing Contraction-Induced Muscle Injury
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
EDG-5506, also known as sevasemten, is an investigational, orally administered small molecule designed to counteract contraction-induced muscle injury in dystrophinopathies, such as Duchenne Muscular Dystrophy (DMD) and Becker Muscular Dystrophy (BMD). Developed by Edgewise Therapeutics, this novel therapeutic agent selectively modulates the activity of fast skeletal muscle myosin. In the absence of functional dystrophin, muscle fibers, particularly fast-twitch (Type II) fibers, are susceptible to damage from mechanical stress during contraction. EDG-5506 works by reducing this hypercontraction stress, thereby protecting muscle fibers from breakdown, mitigating the downstream inflammatory and fibrotic processes, and preserving muscle function. Preclinical and clinical data have demonstrated the potential of EDG-5506 to significantly reduce biomarkers of muscle damage and positively impact functional outcomes in patients with BMD.
Mechanism of Action: Selective Myosin Modulation
The core of EDG-5506's therapeutic strategy lies in its specific interaction with the contractile machinery of fast skeletal muscle fibers.
In dystrophin-deficient muscle, the absence of the dystrophin protein, a critical shock absorber, leads to sarcolemmal instability.[1] During muscle contraction, this instability results in excessive stress on the muscle fiber membrane, leading to micro-tears, unregulated calcium influx, and a cascade of events culminating in muscle fiber necrosis and replacement with fibrotic and adipose tissue.[2]
EDG-5506 is a selective inhibitor of the fast skeletal muscle myosin ATPase.[2][3] By binding to fast myosin, it reduces the rate of ATP hydrolysis and slows the transition of myosin heads to the force-producing state.[4] This modulation results in a slight reduction in the peak force of contraction, effectively acting as a "speed limiter" on the contractile event.[5] This dampening of the hypercontraction stress is sufficient to protect the fragile dystrophic muscle fibers from injury without negatively impacting overall strength, coordination, or the function of slow skeletal muscle or cardiac muscle.[4][6]
Signaling and Pathophysiological Cascade
The protective effect of EDG-5506 is primarily mechanical, intervening at the initial point of injury. The subsequent downstream pathological signaling is consequently attenuated.
Caption: Pathophysiological cascade in dystrophinopathies and the point of intervention for EDG-5506.
Preclinical Evidence
The efficacy of EDG-5506 in preventing contraction-induced muscle injury has been demonstrated in multiple preclinical models of dystrophinopathy.
Experimental Protocols
-
Animal Models:
-
mdx mouse (model for DMD)
-
DBA/2-mdx mouse (more severe phenotype with pronounced fibrosis)
-
Golden Retriever Muscular Dystrophy (GRMD) dog (a large animal model that closely mimics human DMD)
-
-
Ex Vivo Contraction-Induced Injury Protocol (mdx mouse Extensor Digitorum Longus - EDL):
-
The EDL muscle, a predominantly fast-twitch muscle, is dissected and mounted on a force transducer.
-
The muscle is pre-incubated with EDG-5506 or vehicle.
-
A series of lengthening (eccentric) contractions are performed to induce injury. This typically involves stimulating the muscle to contract while simultaneously stretching it.
-
The decline in isometric force production over the course of the contractions is measured as an indicator of muscle injury.
-
-
In Situ Contraction-Induced Injury Protocol (mdx mouse Tibialis Anterior - TA):
-
The TA muscle is exposed while preserving its nerve and blood supply.
-
The distal tendon is attached to a force transducer.
-
The muscle is stimulated via the peroneal nerve to elicit contractions.
-
An eccentric injury protocol is applied.
-
Force production is measured before and after the injury protocol.
-
-
Histological Analysis:
-
Muscle tissue is sectioned and stained with Hematoxylin and Eosin (H&E) to assess general morphology, inflammation, and necrosis.
-
Sirius Red or Masson's trichrome staining is used to quantify the extent of fibrosis.
-
Immunohistochemistry for embryonic myosin heavy chain (eMyHC) can be used to identify regenerating fibers.
-
-
Biomarker Analysis:
-
Blood samples are collected to measure the levels of muscle damage biomarkers, primarily creatine kinase (CK).
-
Preclinical Data Summary
| Model | Intervention | Key Findings | Reference |
| mdx mouse (EDL muscle, ex vivo) | EDG-5506 | Dose-dependent protection against force drop after eccentric contractions. Near maximal protection at concentrations that inhibit isometric force by ~15%. | [4] |
| mdx mouse (in vivo) | EDG-5506 | Reduced central nucleation and a trend toward decreased embryonic myosin-positive fibers in the soleus muscle. | [4] |
| mdx mouse (in vivo) | EDG-5506 | No detrimental effects on grip strength or rotarod endurance at protective doses. | [4] |
| Dystrophic dogs | EDG-5506 | Reversible reduction in circulating muscle injury biomarkers (CK) and an increase in habitual activity. | [4] |
Clinical Development and Efficacy
EDG-5506 has progressed through Phase 1 and into Phase 2 clinical trials, primarily in adults with Becker Muscular Dystrophy. The results have been consistent in demonstrating a favorable safety profile and robust effects on biomarkers of muscle damage.
Experimental Protocols
-
Phase 1 Study (NCT04585464):
-
Design: A randomized, double-blind, placebo-controlled study in healthy volunteers and a multiple-dose cohort of adults with BMD.[3][6]
-
Participants: Ambulatory adult males with a confirmed BMD diagnosis.[3]
-
Intervention: EDG-5506 or placebo administered orally for 14 days.[3]
-
Endpoints: Safety, tolerability, pharmacokinetics (PK), and changes in biomarkers of muscle injury (CK, fast skeletal muscle troponin I [TNNI2], myoglobin).[3]
-
-
ARCH Open-Label Study (NCT05160415):
-
Design: An open-label, single-center study assessing the long-term safety, tolerability, and efficacy of EDG-5506.[7]
-
Participants: 12 ambulatory adult males with BMD.[7]
-
Intervention: Daily oral administration of EDG-5506 with dose escalation (10 mg for 2 months, 15 mg for 4 months, then 20 mg).[1]
-
Endpoints: Safety, PK, biomarkers of muscle damage, and functional assessments including the North Star Ambulatory Assessment (NSAA).[1][7]
-
-
North Star Ambulatory Assessment (NSAA):
-
A 17-item functional scale designed to measure motor performance in ambulatory individuals with dystrophinopathies.
-
Tasks include standing, walking, climbing stairs, jumping, and rising from the floor.
-
Each item is scored on a 3-point scale (0 = unable, 1 = performs with modifications, 2 = normal performance), with a maximum total score of 34.
-
Clinical Trial Workflow
Caption: Generalized workflow for the clinical evaluation of EDG-5506 in Becker Muscular Dystrophy.
Clinical Data Summary
Table 1: Biomarker Reduction in Adults with BMD Treated with EDG-5506
| Study | Duration | Creatine Kinase (CK) Reduction | Fast Skeletal Muscle Troponin I (TNNI2) Reduction | Myoglobin Reduction | Reference |
| Phase 1b | 14 days | Average maximal reduction of 70% | Average maximal reduction of 98% | Average maximal reduction of 45% | [3] |
| ARCH | 12 months | Average reduction of 37% | Average reduction of 79% | Not Reported | [7] |
| ARCH | 24 months | Sustained decreases | Sustained decreases | Sustained decreases | [8] |
Table 2: Functional Outcomes in the ARCH Open-Label Study (BMD)
| Duration | NSAA Score Change | Comparison to Natural History | Reference |
| 12 months | +0.4 points (improvement) | Natural history predicts a decline of -1.2 points per year | [7] |
| 24 months | +0.2 points (improvement) | Natural history predicts a decline of -2.4 points over two years | [1] |
Safety and Tolerability
Across clinical trials, EDG-5506 has been generally well-tolerated. The most common adverse events reported were dizziness and somnolence.[3] In the 2-year ARCH study, there were no discontinuations or dose reductions due to adverse events.[7][8] Importantly, dosing with EDG-5506 has not been found to negatively impact voluntary strength or affect other forms of myosin, such as cardiac myosin.[6]
Conclusion and Future Directions
EDG-5506 represents a promising, novel therapeutic approach for dystrophinopathies that targets the foundational mechanism of contraction-induced muscle injury. By selectively modulating fast skeletal muscle myosin, it reduces the mechanical stress on dystrophin-deficient fibers, leading to a significant and sustained reduction in biomarkers of muscle damage.[9] Long-term data suggest that this muscle protection may translate into a stabilization and potential improvement of muscle function, altering the progressive course of the disease.[1][8]
The favorable safety profile and the consistent positive data from clinical trials in BMD support the continued development of EDG-5506.[3][8] Ongoing and future studies will further elucidate its efficacy in a broader range of patients, including those with DMD, and its potential as a foundational therapy, both as a monotherapy and in combination with other treatments.[10]
References
- 1. Characterisation of Progressive Skeletal Muscle Fibrosis in the Mdx Mouse Model of Duchenne Muscular Dystrophy: An In Vivo and In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
- 2. sarepta.com [sarepta.com]
- 3. Modulating fast skeletal muscle contraction protects skeletal muscle in animal models of Duchenne muscular dystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. edgewisetx.com [edgewisetx.com]
- 5. edgewisetx.com [edgewisetx.com]
- 6. musculardystrophynews.com [musculardystrophynews.com]
- 7. Modulating fast skeletal muscle contraction protects skeletal muscle in animal models of Duchenne muscular dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
- 8. parentprojectmd.org [parentprojectmd.org]
- 9. edgewisetx.com [edgewisetx.com]
- 10. Longitudinal Assessment of Creatine Kinase, Creatine/Creatinineratio, and Myostatin as Monitoring Biomarkers in Becker Muscular Dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
